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Compound of Interest

Compound Name: Cl-1015

cat. No.: B1668927

In-Depth Technical Guide: CI-1015

For Researchers, Scientists, and Drug Development Professionals

Core Compound Information

Compound Name: CI-1015
CAS Number: 156672-01-4[1][2]
Synonyms: PD 144598, Cl 1015, CI1015[2]

IUPAC Name: tricyclo[3.3.1.1(3,7)]dec-2-yl [1S-[1alpha(S*),2beta]]-[2-[(2-
hydroxycyclohexyl)amino]-1-(1H-indol-3-ylmethyl)-1-methyl-2-oxoethyl]carbamate[3]

CI-1015 is a second-generation "peptoid” cholecystokinin B (CCK-B) receptor antagonist. It
was developed as a potential anxiolytic agent with an improved pharmacokinetic profile
compared to its predecessor, CI-988.[3] CI-1015 exhibits high selectivity for the CCK-B
receptor over the CCK-A receptor and has demonstrated anxiolytic-like effects in preclinical
studies.[3]

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of CI-1015.
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Property Value Source

CAS Number 156672-01-4 [1]12]

Molecular Formula C33H46N404 Calculated from structure
Molecular Weight 578.7 g/mol Calculated from structure

Binding Affinity (CCK-B

3.0 nM [3]
Receptor)
Binding Affinity (CCK-A

2900 nM [3]
Receptor)
Antagonist Profile (Ke in rat

34 nM [3]
VMN)
Minimum Effective Dose

0.1 pg/kg (oral) [3]

(MED) in X-maze

Mechanism of Action: CCK-B Receptor Antagonism

CI-1015 functions as a competitive antagonist at the cholecystokinin B (CCK-B) receptor, which
is predominantly found in the central nervous system.[4] The CCK-B receptor is a G-protein
coupled receptor (GPCR) that, upon binding its endogenous ligand cholecystokinin (CCK),
activates downstream signaling cascades. By blocking this interaction, CI-1015 inhibits these
downstream effects, which are implicated in anxiety and panic disorders.[5]

The binding of CCK to its receptor is known to modulate the activity of various neurotransmitter
systems, and its antagonists are being investigated for their potential in managing anxiety and
pain.[4][5]

Signaling Pathway of CCK-B Receptor Activation

The following diagram illustrates the signaling pathway initiated by the activation of the CCK-B
receptor, which is inhibited by CI-1015.
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CCK-B receptor signaling pathway inhibited by CI-1015.

Experimental Protocols
Anxiolytic Activity Assessment using the Elevated Plus
Maze (EPM)

This protocol is a standard method for assessing anxiety-like behavior in rodents and can be
utilized to evaluate the anxiolytic effects of CI-1015.[6][7][8][9][10]

Objective: To determine the anxiolytic-like effects of CI-1015 in rats or mice.
Apparatus:

» An elevated plus-maze, typically made of wood or plastic, consisting of two open arms and
two enclosed arms of equal dimensions, extending from a central platform. The maze is
elevated from the ground.[8]

o Avideo camera and recording software to monitor and score the animal's behavior.[8]
Procedure:

e Animal Acclimation: Animals are housed in a controlled environment (temperature, humidity,
light/dark cycle) for at least one week before the experiment. They should be handled by the
experimenter for several days leading up to the test to reduce stress.[7]
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e Drug Administration: CI-1015 is administered orally at the desired doses (e.g., based on the
reported MED of 0.1 pg/kg) at a specified time before testing (e.g., 30-60 minutes). A vehicle
control group and a positive control group (e.g., diazepam) should be included.

e Testing:

[e]

Each animal is placed individually on the central platform of the EPM, facing one of the
open arms.[9]

The animal is allowed to explore the maze freely for a set period, typically 5 minutes.[8][9]

[e]

The entire session is recorded for later analysis.

o

[¢]

The maze is cleaned thoroughly between each trial to eliminate olfactory cues.[8]
o Data Analysis:

o The primary measures of anxiety are the time spent in the open arms and the number of
entries into the open arms, often expressed as a percentage of the total time or total
entries.

o An increase in the time spent and/or entries into the open arms is indicative of an
anxiolytic effect.

o Other behavioral parameters such as total arm entries (a measure of locomotor activity),
head dips, and stretched-attend postures can also be scored.[8]

Experimental Workflow for Anxiolytic Testing
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Workflow for assessing the anxiolytic effects of CI-1015.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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